1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: (4,5-dimethylthiophen-3-yl)-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N2OS/c1-16-17(2)24-15-19(16)20(23)22-13-11-21(12-14-22)10-6-9-18-7-4-3-5-8-18/h3-9,15H,10-14H2,1-2H3/b9-6+
• InChI Key: RDKITYZPVDPJTA-RMKNXTFCSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)N2CCN(CC2)CC=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(SC=C1C(=O)N2CCN(CC2)C/C=C/C3=CC=CC=C3)C
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(3-phenyl-2-propen-1-yl)piperazine, also known as DTCP, is a chemical compound that has been studied extensively for its potential use in scientific research. DTCP is a piperazine derivative that has shown promise in various biochemical and physiological applications. In

Mechanism of Action

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(3-phenyl-2-propen-1-yl)piperazine is a positive allosteric modulator of G protein-coupled receptors and ion channels. It binds to a specific site on these proteins, which enhances their activity in response to their natural ligands. This results in an increase in the signaling activity of these proteins, which can lead to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to enhance the activity of the dopamine D2 receptor, which is involved in the regulation of mood and behavior. This compound has also been shown to enhance the activity of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in the sensation of pain. This compound has been used to study the role of these proteins in various physiological processes, such as addiction and pain sensation.

Advantages and Limitations for Lab Experiments

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(3-phenyl-2-propen-1-yl)piperazine has several advantages for use in scientific research. It is a potent and selective modulator of G protein-coupled receptors and ion channels, which makes it a useful tool compound for studying the role of these proteins in various physiological processes. This compound is also stable and easy to synthesize, which makes it a convenient compound for use in lab experiments.
However, there are also limitations to the use of this compound in lab experiments. This compound has been shown to have off-target effects on some proteins, which can complicate the interpretation of experimental results. Additionally, this compound has not been extensively studied in vivo, which limits our understanding of its potential physiological effects.

Future Directions

There are several future directions for research on 1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(3-phenyl-2-propen-1-yl)piperazine. One direction is to study its potential use in the treatment of various neurological and psychiatric disorders, such as schizophrenia and depression. Another direction is to study its potential use in the development of new pain medications. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential off-target effects.
In conclusion, this compound is a piperazine derivative that has shown promise in various biochemical and physiological applications. Its mechanism of action involves the modulation of G protein-coupled receptors and ion channels, which can lead to various physiological effects. This compound has several advantages for use in scientific research, but there are also limitations to its use. Future research on this compound will help to further our understanding of its potential applications in various fields.

Synthesis Methods

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(3-phenyl-2-propen-1-yl)piperazine is synthesized by reacting 4,5-dimethyl-3-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 1-(3-phenyl-2-propen-1-yl)piperazine in the presence of a base. The resulting product is purified by column chromatography to obtain pure this compound.

Scientific Research Applications

1-[(4,5-dimethyl-3-thienyl)carbonyl]-4-(3-phenyl-2-propen-1-yl)piperazine has been studied for its potential use as a tool compound in scientific research. It has been shown to modulate the activity of various proteins, including G protein-coupled receptors and ion channels. This compound has also been used to study the role of these proteins in various physiological processes, such as neurotransmission and pain sensation.